Cas no 6000-14-2 ([2-ethyl-4-(2-methoxyphenyl)-2-methyltetrahydro-2H-pyran-4-yl]acetonitrile)

• Product Name: [2-ethyl-4-(2-methoxyphenyl)-2-methyltetrahydro-2H-pyran-4-yl]acetonitrile
• CAS No: 6000-14-2
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 1617950
• PubChem ID: 2880233
• Update Time: 2025-04-21

[2-ethyl-4-(2-methoxyphenyl)-2-methyltetrahydro-2H-pyran-4-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [2-ethyl-4-(2-methoxyphenyl)-2-methyltetrahydro-2H-pyran-4-yl]acetonitrile
• [2-Ethyl-4-(2-methoxy-phenyl)-2-methyl-tetrahydro-pyran-4-yl]-acetonitrile
• 2H-Pyran-4-acetonitrile, 2-ethyltetrahydro-4-(2-methoxyphenyl)-2-methyl-
• 2-[2-ethyl-4-(2-methoxyphenyl)-2-methyloxan-4-yl]acetonitrile
• CBMicro_049827
• ChemDiv2_000694
• Cambridge id 6000142
• STL563238
• Oprea1_038570
• HMS1370P12
• AB00101806-01
• SR-01000460162-1
• EU-0007845
• AKOS000550003
• DTXSID90387079
• SR-01000460162
• Oprea1_642745
• [2-Ethyl-4-(2-methoxyphenyl)-2-methyloxan-4-yl]acetonitrile
• 6000-14-2
• BIM-0049755.P001

• Inchi： 1S/C17H23NO2/c1-4-16(2)13-17(9-11-18,10-12-20-16)14-7-5-6-8-15(14)19-3/h5-8H,4,9-10,12-13H2,1-3H3
• InChI Key： OUPPYFQFNVASQA-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2OC)(CC#N)CC1(C)CC

Computed Properties

• Exact Mass: 273.17299
• Monoisotopic Mass: 273.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 417.6°C at 760 mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.493
• PSA: 42.25